Cas no 52284-17-0 (Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl-)

Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl- structure
52284-17-0 structure
Product Name:Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl-
CAS No:52284-17-0
MF:C18H18
MW:234.335525035858
CID:359987
PubChem ID:59700393
Update Time:2025-04-19

Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(2,5-dimethylphenyl)ethynyl]-1,4-dimethylbenzene
    • DTXSID30732685
    • 1,1'-(Ethyne-1,2-diyl)bis(2,5-dimethylbenzene)
    • 52284-17-0
    • Benzene, 1,1'-(1,2-ethynediyl)bis[2,5-dimethyl-
    • Inchi: 1S/C18H18/c1-13-5-7-15(3)17(11-13)9-10-18-12-14(2)6-8-16(18)4/h5-8,11-12H,1-4H3
    • InChI Key: JSZZIZUTNYNHQN-UHFFFAOYSA-N
    • SMILES: C1(C)C=CC(C)=CC=1C#CC1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 234.14094
  • Monoisotopic Mass: 234.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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